REMALANBRILLIANTBLUEB

• CAS No.: 12236-89-4
• Molecular Formula: C18H16O6
• Synonyms: REMALANBRILLIANTBLUEB

Description

REMALANBRILLIANTBLUEB, also referred to as Brilliant Blue R or Acid Blue 83, is a synthetic triphenylmethane dye widely utilized in biochemical and industrial applications. Its chemical structure, C₄₅H₄₄N₃NaO₇S₂ (molecular weight: 825.98 g/mol), features sulfonate groups, aromatic amines, and a conjugated π-system, enabling strong interactions with proteins and nucleic acids . Common uses include protein staining in electrophoresis (e.g., Coomassie Brilliant Blue R-250) and textile dyeing due to its intense blue coloration and water solubility . The compound’s stability under acidic conditions and compatibility with methanol-based solutions further enhance its utility in laboratory protocols .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Comparison

REMALANBRILLIANTBLUEB shares structural similarities with other triphenylmethane dyes, such as Bromothymol Blue and Brilliant Green Bile Broth (BGBB) , particularly in their core aromatic systems and functional groups. Key structural parallels include:

• Sulfonate groups : Present in REMALANBRILLIANTBLUEB and Brilliant Blue R, enhancing water solubility and ionic interactions .
• Aromatic amines : Found in REMALANBRILLIANTBLUEB and BGBB, contributing to chromophore formation and pH-dependent reactivity .
• Ethyl and methoxy side chains : These substituents influence solubility and binding affinity, as seen in Coomassie Brilliant Blue R-250 .

In contrast, Bromothymol Blue contains hydroxyl and bromine groups, making it a pH indicator rather than a protein-binding dye .

Functional and Application-Based Comparison

Compound	Molecular Weight (g/mol)	Key Functional Groups	Primary Applications
REMALANBRILLIANTBLUEB	825.98	Sulfonate, aromatic amines	Protein staining, textiles, electrophoresis
Bromothymol Blue	624.39	Bromine, hydroxyl	pH indicator in aqueous solutions
Brilliant Green Bile Broth	N/A*	Aromatic amines, sulfonate	Microbiological media (E. coli detection)
Coomassie Brilliant Blue R-250	825.98	Sulfonate, methoxy	Protein quantification, gel staining

*Molecular weight data for BGBB is unavailable in the provided evidence .

Stability and Reactivity

• REMALANBRILLIANTBLUEB: Stable in methanol solutions and under acidic conditions but may degrade under prolonged UV exposure .
• Bromothymol Blue : Degrades in alkaline environments, losing its colorimetric properties .
• BGBB: Stable under normal conditions but produces hazardous decomposition products (e.g., carbon monoxide) upon combustion .